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Compound of Interest

Compound Name: CBB1003

Cat. No.: B10800301

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

CBB1003 in Dimethyl Sulfoxide (DMSO) for various experimental applications. CBB1003 is a

potent inhibitor of Lysine-Specific Demethylase 1 (LSD1), a key enzyme implicated in the

regulation of gene expression, particularly in cancer biology. Understanding its proper handling

and preparation is crucial for obtaining reliable and reproducible experimental results.

CBB1003: Mechanism of Action
CBB1003 functions as an inhibitor of LSD1, which is an enzyme that removes methyl groups

from histone H3 on lysines 4 and 9 (H3K4 and H3K9). By inhibiting LSD1, CBB1003 modulates

gene expression. One of the key pathways affected by CBB1003 is the Wnt/β-catenin signaling

pathway. Inhibition of LSD1 by CBB1003 leads to the inactivation of this pathway, which is

often dysregulated in various cancers.
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Caption: CBB1003 inhibits LSD1, leading to the inactivation of the Wnt/β-catenin signaling

pathway.

Solubility of CBB1003 in DMSO
While a precise maximum solubility value for CBB1003 in DMSO is not readily available in

public literature, it is known to be soluble in DMSO. For practical purposes, a stock solution can

be prepared by dissolving the compound to a desired high concentration, or until saturation is

observed.

Table 1: CBB1003 Solubility and Storage

Parameter Value/Recommendation

Solvent
DMSO (Dimethyl Sulfoxide), high purity

(≥99.7%)

Appearance in Solution Clear, colorless to slightly yellow solution

Recommended Stock Concentration
10 mM to 50 mM (or prepare a saturated

solution)

Storage of Powder -20°C for long-term storage

Storage of DMSO Stock Solution
-20°C for up to 3 months; -80°C for up to 6

months. Avoid repeated freeze-thaw cycles.

Experimental Protocols
Preparation of a CBB1003 Stock Solution in DMSO (e.g.,
10 mM)
This protocol describes the preparation of a 10 mM stock solution of CBB1003 in DMSO. The

molecular weight of CBB1003 should be obtained from the supplier's Certificate of Analysis

(CoA) for accurate calculations.

Materials:

CBB1003 powder
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Anhydrous, high-purity DMSO (≥99.7%)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Calculate the required mass of CBB1003:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock (assuming MW = 300 g/mol ):

Mass = 10 mmol/L * 0.001 L * 300 g/mol = 3 mg

Weigh CBB1003: Carefully weigh the calculated amount of CBB1003 powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Add DMSO: Add the calculated volume of high-purity DMSO to the tube containing the

CBB1003 powder.

Dissolve: Vortex the solution until the CBB1003 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for 5-10 minutes) can be used to aid dissolution if necessary.

Ensure the solution is clear and free of particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.

Preparation of Working Solutions for In Vitro Cell-Based
Assays
For cell-based assays, it is critical to dilute the DMSO stock solution into the cell culture

medium to achieve the desired final concentration of CBB1003, while keeping the final DMSO

concentration at a non-toxic level (typically ≤ 0.5%).
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Materials:

CBB1003 DMSO stock solution (e.g., 10 mM)

Sterile cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Procedure:

Determine the final CBB1003 concentration: Decide on the final concentration(s) of

CBB1003 required for your experiment (e.g., 1 µM, 5 µM, 10 µM).

Calculate the dilution factor:

Dilution Factor = [Stock Concentration] / [Final Concentration]

Example for a 10 µM final concentration from a 10 mM stock:

Dilution Factor = 10,000 µM / 10 µM = 1000

Prepare the working solution:

Add the appropriate volume of the CBB1003 DMSO stock solution to the required volume

of cell culture medium. It is recommended to add the DMSO stock to the medium and mix

immediately to prevent precipitation.

Example for 1 mL of 10 µM working solution:

Volume of stock = 1000 µL / 1000 = 1 µL

Add 1 µL of 10 mM CBB1003 stock to 999 µL of cell culture medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

CBB1003) to the cell culture medium. This is crucial to account for any effects of the solvent

on the cells.

Treatment: Add the prepared working solutions (and vehicle control) to your cell cultures.
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Caption: Workflow for CBB1003 solution preparation for cell-based assays.

Important Considerations
Purity of DMSO: Always use high-purity, anhydrous DMSO to prevent degradation of the

compound and to ensure reproducibility.

DMSO Toxicity: The final concentration of DMSO in cell culture should be kept as low as

possible, ideally below 0.5%, to avoid solvent-induced cytotoxicity. Always include a vehicle

control in your experiments.

Precipitation: When diluting the DMSO stock in aqueous solutions like cell culture medium,

add the stock solution to the medium while vortexing or mixing to minimize the risk of

precipitation.

Storage: Properly storing the CBB1003 powder and DMSO stock solutions is critical for

maintaining the compound's stability and activity. Avoid light exposure and repeated freeze-

thaw cycles.

By following these guidelines and protocols, researchers can confidently prepare and utilize

CBB1003 in their experiments to investigate its biological effects and therapeutic potential.

To cite this document: BenchChem. [CBB1003: Application Notes and Protocols for DMSO-
Based Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800301/docs#cbb1003-application-notes-and-
protocols-for-dmso-based-experiments]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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